Cas no 2172039-15-3 (2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride)

• Product Name: 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride
• CAS No: 2172039-15-3
• MF: C₈H₁₄ClNO₄S
• MW: 255.71906042099
• CID: 5883563
• PubChem ID: 165573577
• Update Time: 2025-05-22

2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride
• EN300-1612091
• 2172039-15-3

• Inchi： 1S/C8H14ClNO4S/c9-15(11,12)10-4-2-1-3-7(10)8-13-5-6-14-8/h7-8H,1-6H2
• InChI Key： HOXLXPODJMTFHP-UHFFFAOYSA-N
• SMILES： ClS(N1CCCCC1C1OCCO1)(=O)=O

Computed Properties

• Exact Mass: 255.0332068g/mol
• Monoisotopic Mass: 255.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride

2-(1,3-Dioxolan-2-yl)piperidine-1-sulfonyl chloride (CAS No. 2172039-15-3): A Comprehensive Overview

The compound 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride, identified by the CAS registry number 2172039-15-3, is a significant molecule in the field of organic chemistry. This compound is widely recognized for its role in various chemical reactions and its potential applications in drug discovery and material science. The molecule's structure, which includes a piperidine ring substituted with a sulfonyl chloride group and a 1,3-dioxolane moiety, makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of sulfonyl chloride derivatives like 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride in the development of bioactive compounds. Researchers have explored its reactivity under different conditions, revealing its potential as a precursor for sulfonamides and other sulfur-containing compounds. The sulfonyl chloride group is particularly reactive, making it an ideal candidate for nucleophilic substitution reactions. This property has been exploited in the synthesis of various pharmaceutical agents and agrochemicals.

The 1,3-dioxolane ring in the molecule plays a crucial role in stabilizing the structure and influencing its reactivity. This cyclic acetal moiety not only enhances the molecule's stability but also provides a platform for further functionalization. Recent advancements in asymmetric synthesis have demonstrated how such structures can be utilized to construct complex molecules with high enantioselectivity. The integration of 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride into these methodologies has opened new avenues for the creation of chiral centers in organic compounds.

In terms of applications, this compound has found significant use in peptide synthesis and as an intermediate in the production of biologically active molecules. Its ability to act as a leaving group in substitution reactions has made it invaluable in constructing sulfonamide linkages, which are common in many drug molecules. Moreover, the compound's compatibility with various coupling agents has facilitated its use in solid-phase synthesis techniques.

From an environmental standpoint, understanding the degradation pathways of 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolysis to form less toxic byproducts. These findings are critical for ensuring sustainable practices in chemical manufacturing and waste management.

Looking ahead, the versatility of this compound suggests that it will continue to play a pivotal role in organic synthesis. Its unique combination of structural features and reactivity makes it a valuable tool for chemists aiming to develop novel compounds with tailored properties. As research progresses, new applications and improved synthetic methods for 2-(1,3-dioxolan-2-yl)piperidine-1-sulfonyl chloride are expected to emerge, further solidifying its importance in the chemical sciences.